Cas no 1958752-76-5 (2-(2-methoxyethoxy)-1-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-(2-methoxyethoxy)-1-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1958752-76-5
• MF: C₁₂H₁₅F₃O₃
• MW: 264.240914583206
• CID: 6402125
• PubChem ID: 108057405
• Update Time: 2025-10-28

2-(2-methoxyethoxy)-1-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethoxy)-1-4-(trifluoromethyl)phenylethan-1-ol
• EN300-1122214
• 2-(2-methoxyethoxy)-1-[4-(trifluoromethyl)phenyl]ethan-1-ol
• 1958752-76-5

• Inchi： 1S/C12H15F3O3/c1-17-6-7-18-8-11(16)9-2-4-10(5-3-9)12(13,14)15/h2-5,11,16H,6-8H2,1H3
• InChI Key： VZXNBFMRHUPTIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(COCCOC)O)(F)F

Computed Properties

• Exact Mass: 264.09732882g/mol
• Monoisotopic Mass: 264.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(2-methoxyethoxy)-1-4-(trifluoromethyl)phenylethan-1-ol

2-(2-Methoxyethoxy)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol: A Comprehensive Overview

2-(2-Methoxyethoxy)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol, also known by its CAS registry number 1958752-76-5, is a versatile organic compound with a unique structure that combines both ether and alcohol functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure features a trifluoromethyl group attached to a phenyl ring, which is further connected to an ethan-1-ol group substituted with a methoxyethoxy moiety. This combination of functional groups imparts the compound with unique chemical properties, making it a valuable building block in organic synthesis.

The synthesis of 2-(2-Methoxyethoxy)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol typically involves multi-step reactions, often utilizing nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability. Researchers have also explored the use of biocatalysts and green chemistry principles to synthesize this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 2-(2-Methoxyethoxy)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol has shown promise in the pharmaceutical industry as a potential drug candidate. Its trifluoromethyl group contributes to enhanced stability and bioavailability, while the ether and alcohol functionalities provide opportunities for further functionalization. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, including antiviral and anticancer agents. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable ether linkages makes it a valuable component in the synthesis of polymers and coatings with tailored properties. Recent research has focused on its use as a precursor for high-performance adhesives and sealants, leveraging its excellent adhesion properties and resistance to environmental factors. Additionally, its compatibility with various solvents and its ability to undergo controlled polymerization reactions make it a promising candidate for use in advanced composite materials.

The environmental impact of 2-(2-Methoxyethoxy)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol has also been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions, making it suitable for use in environmentally friendly applications. However, further research is needed to fully understand its long-term ecological effects and to develop strategies for minimizing its environmental footprint during production and use.

In conclusion, 2-(2-Methoxyethoxy)-1-[4-(Trifluoromethyl)phenyl]ethan-1-ol is a multifaceted compound with a wide range of potential applications across various industries. Its unique structure, combined with recent advancements in synthesis methods and application development, positions it as a key player in the field of organic chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.